Cas no 1261916-38-4 (4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261916-38-4
• MF: C₁₆H₁₃ClO₅
• MW: 320.724424123764
• MDL: MFCD18322694
• CID: 2763256
• PubChem ID: 53228513
• Update Time: 2025-11-02

4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 4'-Chloro-3-methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261916-38-4
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• DTXSID60692046
• MFCD18322694
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322694
• Inchi： 1S/C16H13ClO5/c1-21-14-8-10(3-5-11(14)15(18)19)9-4-6-13(17)12(7-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： NSBHENNKAGJPHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 320.0451512Da
• Monoisotopic Mass: 320.0451512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid

Comprehensive Guide to 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261916-38-4)

4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261916-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications, particularly in drug development and material science.

The molecular formula of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid reflects its complex yet functional design, featuring a chloro substituent and methoxycarbonyl groups. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in organic synthesis. The compound's CAS No. 1261916-38-4 ensures precise identification in scientific literature and commercial databases, which is essential for researchers and procurement specialists.

One of the most searched questions about this compound is: "What are the applications of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid in drug discovery?" The answer lies in its role as a building block for active pharmaceutical ingredients (APIs). Its structural motifs are often incorporated into molecules designed for targeting specific biological pathways, such as inflammation or metabolic disorders. This aligns with the growing demand for novel therapeutics in the pharmaceutical industry.

Another trending topic is the synthetic routes for 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid. Researchers frequently explore efficient and scalable methods to produce this compound, given its importance in medicinal chemistry. Recent advancements in catalytic processes and green chemistry have optimized its synthesis, reducing waste and improving yields—a key concern for sustainable manufacturing.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its handling and application. These properties are often queried in academic and industrial settings, as they influence formulation strategies and storage conditions. For instance, its moderate solubility in organic solvents makes it suitable for reactions in non-aqueous environments, a feature highly valued in synthetic chemistry.

In the context of market dynamics, the demand for 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid is driven by its utility in high-value research and development. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies and research institutions. Its CAS No. 1261916-38-4 serves as a unique identifier, ensuring accurate sourcing and compliance with regulatory standards.

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Looking ahead, the significance of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid is expected to grow, particularly in personalized medicine and targeted therapies. Its structural flexibility allows for modifications that can lead to breakthroughs in treating complex diseases. As such, staying updated on the latest research and market trends related to this compound is essential for stakeholders in the chemical and pharmaceutical sectors.

In summary, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261916-38-4) is a compound of immense scientific and industrial value. Its applications in drug discovery, coupled with advancements in synthetic methodologies, position it as a key player in modern chemistry. For researchers, suppliers, and manufacturers, understanding its properties and market dynamics is crucial for leveraging its full potential.